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Compound of Interest

Compound Name: Tricosane

Cat. No.: B166399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of tricosane,

a long-chain saturated hydrocarbon (n-C23H48), as a component in industrial lubricants and

coatings. Tricosane's waxy, non-polar nature presents unique opportunities for modifying the

tribological and surface properties of various formulations. These guidelines are intended for

research and development professionals exploring novel additives and material enhancements.

Application in Industrial Lubricants
Tricosane, as a long-chain n-alkane, can be incorporated into lubricant formulations to

modulate viscosity, enhance boundary lubrication, and potentially act as a phase-change

material for thermal management in certain applications. Its solid state at room temperature

requires specific formulation strategies to ensure stable dispersion and effective performance.

Performance Data
While specific data for tricosane is limited in publicly available literature, the following tables

present representative data for long-chain n-alkanes in lubricating base oils to provide an

expected performance framework. The data illustrates the potential effects of adding solid

alkanes on key lubricant properties.

Table 1: Tribological Performance of a Mineral Base Oil with N-Alkane Additive
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Additive Concentration
(wt%)

Average Coefficient of
Friction (COF)

Average Wear Scar
Diameter (WSD) (mm)

0 (Base Oil) 0.12 0.55

1 0.10 0.50

2 0.09 0.47

5 0.08 0.45

Note: Data is representative and based on typical performance of long-chain alkanes. Actual

results with tricosane may vary depending on the base oil and testing conditions.

Table 2: Viscosity of a Mineral Base Oil with Dissolved N-Alkane at Different Temperatures

Temperature (°C) Base Oil Viscosity (cSt)
Base Oil + 2% N-Alkane
Viscosity (cSt)

40 46 50

100 6.8 7.5

Note: This table illustrates the potential viscosity-modifying effects. Tricosane's solubility and

effect on viscosity are highly dependent on the base oil and temperature.

Experimental Protocols
Objective: To prepare a stable dispersion of tricosane in a lubricating base oil for tribological

testing.

Materials:

Tricosane (98% purity or higher)

Base oil (e.g., Group II or III mineral oil, PAO)

Dispersant (optional, e.g., succinimide or other ashless dispersant)
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High-shear mixer or ultrasonicator

Heating mantle and magnetic stirrer

Beakers and other standard laboratory glassware

Procedure:

Determine the desired weight percentage of tricosane to be added to the base oil.

In a beaker, heat the base oil to a temperature above the melting point of tricosane
(approximately 48-50°C). A temperature of 60-70°C is recommended.

Slowly add the powdered tricosane to the heated base oil while stirring continuously with a

magnetic stirrer.

If using a dispersant, add it to the mixture at the recommended treat rate.

Once the tricosane is fully melted and appears dissolved, subject the mixture to high-shear

mixing or ultrasonication for 15-30 minutes to ensure a fine and uniform dispersion.

Allow the mixture to cool to room temperature while continuing to stir at a lower speed to

prevent premature agglomeration.

Visually inspect the cooled lubricant for any signs of sedimentation or phase separation.
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Lubricant Preparation

Tribological Testing

Select Tricosane Concentration

Heat Base Oil (>50°C)

Add Tricosane Powder

Add Dispersant (Optional)

High-Shear Mix / Ultrasonicate

Cool with Gentle Stirring

Visual Inspection

Four-Ball Wear Test (ASTM D4172)

Proceed if Stable

Kinematic Viscosity (ASTM D445)

Proceed if Stable

Data Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coating Formulation

Application and Curing

Performance Evaluation

Dissolve Resin in Solvent

Disperse Micronized Tricosane

Adjust Viscosity

Apply Coating to Substrate

Cure Coating

Measure Water Contact Angle Test Pencil Hardness (ASTM D3363) Test Adhesion (ASTM D3359)

Analyze Results
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In Lubricants

In Coatings

Tricosane Properties

Long Alkyl Chain Solid at Room Temp

Non-Polar Nature Waxy TextureViscosity Modification Boundary Lubrication Phase-Change Material Thermal Regulation (PCM)

Increased Hydrophobicity Improved Surface Slip

Click to download full resolution via product page

To cite this document: BenchChem. [Tricosane as a Component in Industrial Lubricants and
Coatings: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166399#tricosane-as-a-component-in-industrial-
lubricants-and-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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